Cas no 677-71-4 (2,2-Propanediol,1,1,1,3,3,3-hexafluoro-)

• Product Name: 2,2-Propanediol,1,1,1,3,3,3-hexafluoro-
• CAS No: 677-71-4
• MF: C₃H₂F₆O₂
• MW: 184.037202358246
• CID: 514043
• PubChem ID: 69617
• Update Time: 2025-04-19

2,2-Propanediol,1,1,1,3,3,3-hexafluoro- Chemical and Physical Properties

Names and Identifiers

• 2,2-Propanediol,1,1,1,3,3,3-hexafluoro-
• 1,1,1,3,3,3-HEXAFLUOROPROPANE-2,2-DIOL
• 1,1,1,3,3,3-hexafluoro-propan-2-one hydrate
• 1,1,1,3,3,3-hexafluoro-propane-2,2-diol
• 1,1,1,3,3,3-HEXAFLUOROPROPANEDIOL
• 5yas
• AC1L2CA2
• AC1Q4IGW
• CHEMBL84242
• FAC
• hexafluoraceton-trihydrat
• Hexafluoro-2,2-propanediol
• hexafluoroacetone hydrate
• hexafluoro-propane-2,2-diol
• Hexafluor-propan-2,2-diol
• 677-71-4
• DB02922
• hexafluoropropane-2,2-diol
• AKVXSYUWYXOLMY-UHFFFAOYSA-N
• SCHEMBL104501
• NSC 174148
• EINECS 211-644-9
• NS00042803
• Q27093907
• 2,2-Propanediol, hexafluoro- (7CI)
• NSC-174148
• 2,2-Propanediol, 1,1,1,3,3,3-hexafluoro- (6CI,8CI,9CI)
• DTXSID2073227
• NSC174148
• 2,2-Propanediol, 1,1,1,3,3,3-hexafluoro-

• Inchi： 1S/C3H2F6O2/c4-2(5,6)1(10,11)3(7,8)9/h10-11H
• InChI Key： AKVXSYUWYXOLMY-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(O)O)(F)F

Computed Properties

• Exact Mass: 183.99586
• Monoisotopic Mass: 183.99589827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.5575 (estimate)
• PSA: 40.46